1-[(3-Tert-butyl-4-methoxyphenyl)methyl]triazole-4,5-dicarboxylic acid

• Molecular Formula: C16H19N3O5
• Molecular Weight: 333.34 g/mol
• IUPAC Name: 1-[(3-tert-butyl-4-methoxyphenyl)methyl]triazole-4,5-dicarboxylic acid
• InChI: InChI=1S/C16H19N3O5/c1-16(2,3)10-7-9(5-6-11(10)24-4)8-19-13(15(22)23)12(14(20)21)17-18-19/h5-7H,8H2,1-4H3,(H,20,21)(H,22,23)
• InChI Key: CJIQVDXJBLCZSG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=C(C=CC(=C1)CN2C(=C(N=N2)C(=O)O)C(=O)O)OC

Description

1-[(3-Tert-butyl-4-methoxyphenyl)methyl]triazole-4,5-dicarboxylic acid is a complex organic compound characterized by its unique structure, which includes a triazole ring substituted with a tert-butyl group and a methoxyphenyl group

Preparation Methods

The synthesis of 1-[(3-tert-butyl-4-methoxyphenyl)methyl]triazole-4,5-dicarboxylic acid typically involves multiple steps, including the formation of the triazole ring and subsequent functionalization. One common synthetic route involves the cyclization of appropriate precursors under controlled conditions. Industrial production methods may involve optimization of reaction conditions to maximize yield and purity, including the use of catalysts and specific solvents to facilitate the reactions.

Chemical Reactions Analysis

1-[(3-Tert-butyl-4-methoxyphenyl)methyl]triazole-4,5-dicarboxylic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups are replaced by nucleophiles under specific conditions. Common reagents and conditions used in these reactions include acidic or basic environments, specific temperatures, and solvents like ethanol or dichloromethane. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-[(3-Tert-butyl-4-methoxyphenyl)methyl]triazole-4,5-dicarboxylic acid has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in the treatment of various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 1-[(3-tert-butyl-4-methoxyphenyl)methyl]triazole-4,5-dicarboxylic acid involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

1-[(3-Tert-butyl-4-methoxyphenyl)methyl]triazole-4,5-dicarboxylic acid can be compared with other similar compounds, such as:

3-tert-Butyl-1-(4-methoxyphenyl)-1H-pyrazol-5-amine: This compound shares structural similarities but differs in its functional groups and biological activities.

3-(tert-Butyl)-N-(4-methoxybenzyl)-1-methyl-1H-pyrazol-5-amine: Another structurally related compound with distinct chemical properties and applications. The uniqueness of this compound lies in its specific substitution pattern and the resulting chemical and biological properties.